Cas no 1355011-22-1 (2-(2,6-Difluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane)

• Product Name: 2-(2,6-Difluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS No: 1355011-22-1
• MF: C₁₃H₁₇BF₂O₂
• MW: 254.080691099167
• MDL: MFCD22418271
• CID: 2120927
• PubChem ID: 66656446
• Update Time: 2024-11-06

2-(2,6-Difluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane Chemical and Physical Properties

Names and Identifiers

• 2-(2,6-difluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• 1,3,2-DIOXABOROLANE, 2-(2,6-DIFLUORO-4-METHYLPHENYL)-4,4,5,5-TETRAMETHYL-
• URSNZAWXXUNYQG-UHFFFAOYSA-N
• 2,6-Difluoro-4-methylphenylboronic Acid Pinacol Ester
• G72446
• EN300-1706382
• DB-329122
• 1355011-22-1
• CS-0120348
• 1,3,2-DIOXABOROLANE,2-(2,6-DIFLUORO-4-METHYLPHENYL)-4,4,5,5-TETRAMETHYL-
• SCHEMBL327717
• MFCD22418271
• SY266631
• 2-(2,6-Difluoro-4-methylphenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• MDL： MFCD22418271
• Inchi： 1S/C13H17BF2O2/c1-8-6-9(15)11(10(16)7-8)14-17-12(2,3)13(4,5)18-14/h6-7H,1-5H3
• InChI Key： URSNZAWXXUNYQG-UHFFFAOYSA-N
• SMILES： FC1C=C(C)C=C(C=1B1OC(C)(C)C(C)(C)O1)F

Computed Properties

• Exact Mass: 254.1289663g/mol
• Monoisotopic Mass: 254.1289663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 18.5